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Compound of Interest

Compound Name: 4-Methyl-2-nitropyridine-1-oxide

CAS No.: 100047-40-3

Cat. No.: B1435054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed analysis of the expected nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) spectral data for the compound 4-Methyl-2-
nitropyridine-1-oxide. As a key heterocyclic building block, a thorough understanding of its

spectral properties is crucial for its identification, purity assessment, and the elucidation of its

role in complex chemical transformations. This document synthesizes theoretical principles with

data from closely related analogs to offer a robust predictive framework for its characterization.

Molecular Structure and its Influence on Spectral
Data
4-Methyl-2-nitropyridine-1-oxide is a derivative of pyridine N-oxide, featuring a methyl group

at the 4-position and a nitro group at the 2-position. The presence of the N-oxide functionality,

the electron-withdrawing nitro group, and the electron-donating methyl group creates a unique

electronic environment within the aromatic ring, which profoundly influences its spectroscopic

signatures.
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Caption: Molecular structure of 4-Methyl-2-nitropyridine-1-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 4-Methyl-2-nitropyridine-1-oxide are

based on the analysis of related structures such as 4-nitropyridine N-oxide and methylated

pyridine N-oxides.[1]

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the

methyl group protons. The chemical shifts are influenced by the electronic effects of the

substituents. The N-oxide group generally shields the protons at the 2 and 4 positions, while

the nitro group strongly deshields adjacent protons.

Expected ¹H NMR Data:
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Proton
Expected
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Rationale

H-3 8.0 - 8.3 d ~8-9

Deshielded by

the adjacent

electron-

withdrawing nitro

group.

H-5 7.2 - 7.5 d ~8-9

Influenced by the

N-oxide and the

para-methyl

group.

H-6 8.2 - 8.5 s -

Deshielded by

the adjacent N-

oxide and the

ortho-nitro group.

CH₃ 2.4 - 2.6 s -

Typical chemical

shift for a methyl

group on an

aromatic ring.

Experimental Protocol for ¹H NMR Spectroscopy:

A standard protocol for acquiring a ¹H NMR spectrum would involve the following steps:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

Use a 30-degree pulse angle.
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Set the relaxation delay to 1-2 seconds.

Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by

phase and baseline correction.

¹H NMR Workflow

Sample Prep Instrument Setup Data Acquisition Data Processing Spectral Analysis

Click to download full resolution via product page

Caption: A typical workflow for acquiring and analyzing a ¹H NMR spectrum.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon skeleton. The chemical shifts

of the aromatic carbons are particularly sensitive to the electronic effects of the substituents.

Expected ¹³C NMR Data:
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Carbon
Expected Chemical Shift
(δ, ppm)

Rationale

C-2 148 - 152
Attached to the nitro group,

significantly deshielded.

C-3 125 - 128
Influenced by the adjacent

nitro group.

C-4 140 - 145
Attached to the methyl group

and influenced by the N-oxide.

C-5 120 - 123
Shielded relative to other

aromatic carbons.

C-6 135 - 138 Adjacent to the N-oxide.

CH₃ 18 - 22
Typical chemical shift for an

aromatic methyl carbon.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Expected IR Absorption Bands:
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Functional Group
Expected
Wavenumber
(cm⁻¹)

Intensity Rationale

NO₂ Asymmetric

Stretch
1520 - 1560 Strong

Characteristic of

aromatic nitro

compounds.

NO₂ Symmetric

Stretch
1340 - 1370 Strong

Characteristic of

aromatic nitro

compounds.

N-O Stretch (N-oxide) 1200 - 1300 Strong
A prominent band for

pyridine N-oxides.

C=C & C=N Aromatic

Stretch
1400 - 1600 Medium-Strong

Multiple bands are

expected in this

region.

C-H Aromatic Stretch 3000 - 3100 Medium-Weak
Characteristic of

aromatic C-H bonds.

C-H Aliphatic Stretch

(CH₃)
2850 - 3000 Medium-Weak

Characteristic of the

methyl group C-H

bonds.

Experimental Protocol for IR Spectroscopy (ATR):

Sample Preparation: Place a small amount of the solid sample directly onto the diamond

crystal of the Attenuated Total Reflectance (ATR) accessory.

Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.

Acquisition: Collect a background spectrum of the clean ATR crystal. Then, collect the

sample spectrum.

Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.
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FTIR-ATR Workflow

Place Sample on Crystal Acquire Background Acquire Sample Spectrum Generate Absorbance Spectrum

Click to download full resolution via product page

Caption: A simplified workflow for FTIR-ATR analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation. For 4-Methyl-2-
nitropyridine-1-oxide (C₆H₆N₂O₃), the expected molecular weight is approximately 154.12

g/mol .[2][3][4]

Expected Fragmentation Pattern (Electron Ionization - EI):

The molecular ion peak (M⁺) is expected at m/z 154. Subsequent fragmentation is likely to

involve the loss of oxygen atoms from the N-oxide and nitro groups, as well as the loss of the

nitro group itself.

[M]⁺ (m/z 154): The molecular ion.

[M-O]⁺ (m/z 138): Loss of an oxygen atom from the N-oxide is a common fragmentation

pathway for pyridine N-oxides.

[M-NO]⁺ (m/z 124): Loss of a nitric oxide radical.

[M-NO₂]⁺ (m/z 108): Loss of the nitro group.

[M-O-CO]⁺ (m/z 110): Subsequent loss of carbon monoxide from the [M-O]⁺ fragment.
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Caption: Plausible fragmentation pathway for 4-Methyl-2-nitropyridine-1-oxide in EI-MS.

Conclusion
The spectral data predictions presented in this guide provide a comprehensive framework for

the characterization of 4-Methyl-2-nitropyridine-1-oxide. By leveraging established principles

of spectroscopy and comparative analysis with related compounds, researchers can confidently

identify and assess the purity of this important chemical entity. The provided experimental

protocols offer a starting point for obtaining high-quality spectral data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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